1-(diphenylmethyl)-4-[(2-nitrophenyl)acetyl]piperazine

• IUPAC Name: 1-(4-benzhydrylpiperazin-1-yl)-2-(2-nitrophenyl)ethanone
• InChI: InChI=1S/C25H25N3O3/c29-24(19-22-13-7-8-14-23(22)28(30)31)26-15-17-27(18-16-26)25(20-9-3-1-4-10-20)21-11-5-2-6-12-21/h1-14,25H,15-19H2
• InChI Key: MIXQTFGHLFVKMV-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCN1C(C2=CC=CC=C2)C3=CC=CC=C3)C(=O)CC4=CC=CC=C4[N+](=O)[O-]
• Molecular Formula: C25H25N3O3
• Molecular Weight: 415.5 g/mol

Description

1-(Diphenylmethyl)-4-[(2-nitrophenyl)acetyl]piperazine is a chemical compound that has gained attention in scientific research due to its potential applications in various fields. This compound is also known as DMAP-NPA and is a piperazine derivative.

Mechanism of Action

The mechanism of action of 1-(diphenylmethyl)-4-[(2-nitrophenyl)acetyl]piperazine is not fully understood. However, it has been reported to act as an inhibitor of various enzymes and receptors in the body. It has been reported to inhibit cyclooxygenase-2 (COX-2), which is an enzyme involved in the production of inflammatory mediators. It has also been reported to inhibit the replication of the hepatitis C virus.
Biochemical and Physiological Effects:
1-(Diphenylmethyl)-4-[(2-nitrophenyl)acetyl]piperazine has been reported to have various biochemical and physiological effects in the body. It has been reported to reduce inflammation and pain in animal models of arthritis. It has also been reported to inhibit the growth of cancer cells in vitro and in vivo. In addition, it has been reported to reduce the replication of the hepatitis C virus in cell culture.

Advantages and Limitations for Lab Experiments

One of the advantages of using 1-(diphenylmethyl)-4-[(2-nitrophenyl)acetyl]piperazine in lab experiments is its potential as a drug candidate for the treatment of various diseases. It has been reported to have anti-inflammatory, anti-tumor, and anti-viral properties, making it a promising candidate for drug development. However, one of the limitations of using this compound in lab experiments is its potential toxicity. It has been reported to be toxic to some cell lines at high concentrations.

Future Directions

There are many future directions for the study of 1-(diphenylmethyl)-4-[(2-nitrophenyl)acetyl]piperazine. One of the most promising directions is the development of this compound as a drug candidate for the treatment of various diseases. It has been reported to have anti-inflammatory, anti-tumor, and anti-viral properties, making it a promising candidate for drug development. Another future direction is the study of the mechanism of action of this compound. Understanding how it works in the body could lead to the development of more effective drugs. Finally, the study of the toxicity of this compound is also an important future direction. Understanding its toxicity profile could help in the development of safer drugs.

Scientific Research Applications

1-(Diphenylmethyl)-4-[(2-nitrophenyl)acetyl]piperazine has been extensively studied for its potential applications in various fields of scientific research. One of the most promising applications is in the field of medicinal chemistry, where it has been studied as a potential drug candidate for the treatment of various diseases. It has been reported to have anti-inflammatory, anti-tumor, and anti-viral properties.